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Compound of Interest

Compound Name: Diethoxymethylsilane

Cat. No.: B037029 Get Quote

Diethoxymethylsilane is a highly flammable and moisture-sensitive compound that requires

meticulous handling and disposal procedures to ensure laboratory safety. This guide provides

essential, step-by-step instructions for the proper disposal of Diethoxymethylsilane, tailored

for researchers, scientists, and drug development professionals. Adherence to these

procedures is critical to mitigate risks and ensure compliance with safety regulations.

Key Safety and Handling Information
Diethoxymethylsilane is classified as a highly flammable liquid and vapor that can cause skin

and eye irritation.[1][2] It is also sensitive to moisture and will react with water or humid air.[3][4]

This reactivity can lead to the formation of ethanol, a flammable byproduct, and silanols.[5]

Therefore, it is imperative to handle this chemical in a well-ventilated area, away from ignition

sources, and to use appropriate personal protective equipment (PPE).[3][1][6]

Quantitative Safety Data
For quick reference, the following table summarizes key quantitative data for

Diethoxymethylsilane.
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Property Value

CAS Number 2031-62-1[3][2]

Boiling Point 94-95 °C[4][7]

Density 0.838 g/mL at 20 °C[7]

Flash Point
Not explicitly stated in all sources, but

categorized as highly flammable.

Hazard Statements

H225: Highly flammable liquid and vapour.[1][6]

H315: Causes skin irritation.[1][2] H319: Causes

serious eye irritation.[1][2] H335: May cause

respiratory irritation.[1][2]

Step-by-Step Disposal Procedure
The primary and recommended method for the disposal of Diethoxymethylsilane is through a

licensed waste disposal company.[1][2] Do not attempt to dispose of this chemical down the

drain or with general laboratory waste.

1. Waste Identification and Segregation:

Clearly label a dedicated waste container for Diethoxymethylsilane waste. The label should

include the chemical name, concentration, and appropriate hazard symbols (e.g., flammable

liquid).

Do not mix Diethoxymethylsilane waste with any other waste streams, particularly aqueous

waste, to prevent uncontrolled reactions.[1]

2. Personal Protective Equipment (PPE):

Before handling the waste, ensure you are wearing the appropriate PPE, including:

Chemical safety goggles or a face shield.[3][6]

Flame-retardant lab coat.
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Chemically resistant gloves (e.g., nitrile rubber).[6]

Ensure a safety shower and eyewash station are readily accessible.[3]

3. Waste Collection:

Collect all unused Diethoxymethylsilane and contaminated materials (e.g., pipette tips,

absorbent pads) in the designated waste container.

If transferring the chemical to a waste container, use spark-proof tools and ensure proper

grounding of all equipment to prevent static discharge.[3][6]

Keep the waste container tightly closed when not in use to prevent the escape of flammable

vapors and to minimize contact with moisture.[1][4]

4. Temporary Storage:

Store the sealed waste container in a cool, dry, and well-ventilated area designated for

flammable waste.[1][6]

The storage area should be away from heat, sparks, open flames, and strong oxidizing

agents.[3][4]

Store under an inert atmosphere if possible.[3]

5. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal company to arrange for pickup and proper disposal.

Provide the waste disposal company with an accurate description of the waste, including its

composition and volume.

Follow all institutional and regulatory procedures for waste manifest and handover.

In Case of a Spill:

Evacuate personnel from the immediate area and remove all sources of ignition.[1][6]
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Ensure adequate ventilation.[1]

Contain the spill using a non-combustible absorbent material such as sand, earth, or

vermiculite.[1] Do not use combustible materials like paper towels.

Collect the absorbed material using non-sparking tools and place it in a sealed, labeled

container for disposal as hazardous waste.[6]

Do not allow the spill to enter drains or waterways.[1]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of

Diethoxymethylsilane.
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Diethoxymethylsilane Disposal Workflow
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Caption: Logical workflow for the safe disposal of Diethoxymethylsilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemicalbook.com [chemicalbook.com]

2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

3. fishersci.com [fishersci.com]

4. sigmaaldrich.com [sigmaaldrich.com]

5. benchchem.com [benchchem.com]

6. echemi.com [echemi.com]

7. Diethoxymethylsilane | 2031-62-1 [chemicalbook.com]

To cite this document: BenchChem. [Proper Disposal of Diethoxymethylsilane: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b037029#diethoxymethylsilane-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b037029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

